Cas no 1212875-91-6 ((3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1212875-91-6
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5596036
• PubChem ID: 130969387
• Update Time: 2025-08-05

(3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-5-bromo-2-fluoro-, (βS)-
• 1212875-91-6
• N14979

• Inchi： 1S/C9H8BrFN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m0/s1
• InChI Key： LBVICUXFHORAQB-VIFPVBQESA-N
• SMILES： [C@H](C1C=C(Br)C=CC=1F)(N)CC#N

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 365.2±37.0 °C(Predicted)
• pka: 6.08±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE

Comprehensive Overview of (3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE (CAS No. 1212875-91-6)

(3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE (CAS No. 1212875-91-6) is a chiral organic compound featuring a propanenitrile backbone substituted with an amino group and a 5-bromo-2-fluorophenyl moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The stereospecific (3S)-configuration and the presence of both bromine and fluorine atoms make it particularly valuable for drug discovery programs targeting enzyme inhibition or receptor modulation.

Recent studies highlight the growing demand for fluorinated compounds like (3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE in medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and bioavailability, addressing common challenges in small-molecule drug development. Researchers frequently search for "fluorine in drug design" or "chiral nitrile applications," reflecting the compound's relevance to modern structure-activity relationship (SAR) studies. Its 5-bromo substitution further enables cross-coupling reactions, a hot topic in palladium-catalyzed synthesis methodologies.

The synthetic versatility of CAS 1212875-91-6 aligns with industry trends toward fragment-based drug discovery. Its amino-nitrile functional group serves as a precursor for heterocycles like pyrimidines or triazoles, frequently discussed in "click chemistry applications" forums. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to characterize this compound, making it a case study for "stereochemical analysis techniques" in academic literature.

From an industrial perspective, (3S)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE exemplifies the shift toward sustainable chiral synthesis. Questions like "how to optimize asymmetric hydrogenation" or "green chemistry approaches for nitriles" resonate with manufacturers aiming to reduce environmental impact. The compound's logP value and hydrogen bonding capacity also make it a subject in "computational chemistry predictions" for ADME/Tox profiling.

Ongoing research explores its potential in central nervous system (CNS) drug candidates, given the blood-brain barrier permeability often associated with fluorinated aromatics. Patent databases reveal derivatives of this scaffold in applications ranging from kinase inhibitors to neuroprotective agents, answering frequent queries about "emerging pharmacophores in neurology."

In conclusion, CAS 1212875-91-6 represents a multifaceted tool for drug discovery and material science. Its combination of halogenated aryl groups, chirality, and nitrile functionality addresses multiple contemporary challenges, from medicinal chemistry optimization to catalysis innovation. As synthetic methodologies advance, this compound continues to inspire solutions at the intersection of chemical biology and industrial process chemistry.